2-(4-methoxyphenyl)-N-(thiophen-2-yl(thiophen-3-yl)methyl)ethanesulfonamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[thiophen-2-yl(thiophen-3-yl)methyl]ethanesulfonamide
• InChI: InChI=1S/C18H19NO3S3/c1-22-16-6-4-14(5-7-16)9-12-25(20,21)19-18(15-8-11-23-13-15)17-3-2-10-24-17/h2-8,10-11,13,18-19H,9,12H2,1H3
• InChI Key: RRAUYXPJJPWVFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCS(=O)(=O)NC(C2=CSC=C2)C3=CC=CS3
• Molecular Formula: C18H19NO3S3
• Molecular Weight: 393.5 g/mol

Description

This compound is a sulfonamide derivative, which is a functional group characterized by the R-SO2-NH2 structure. Sulfonamides are known for their various biological activities and are widely used in medicinal chemistry.

Scientific Research Applications

Photodynamic Therapy and Photochemical Properties

• Photochemical Applications : A study highlighted the synthesis and characterization of new zinc phthalocyanine derivatives, which have significant potential in photodynamic therapy due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Molecular Structure and Analysis

• Crystal Structure Studies : Research on the compound 5-(4-methoxyphenyl)-3-(thiophen-2- yl)-4,5-dihydro-1 H -pyrazole-1-carbothioamide, a similar compound, provided insights into crystal structure and Hirshfeld surface analysis, revealing a three-dimensional network and the nature of intermolecular contacts (Kumara et al., 2017).

Chemosensor Development

• Chemosensor for Metal Ions : A chemosensor based on 4-methoxy-N-((thiophen-2-yl)methyl)benzenamine was developed for selective detection of Ag(+) ions, demonstrating a strong fluorescent enhancement upon binding, attributed to increased intramolecular charge transfer (Tharmaraj, Devi, & Pitchumani, 2012).

Nonlinear Optical Properties

• Nonlinear Optical Materials : Thienyl-substituted pyridinium salts with different counter-anions were synthesized, showing significant second-order nonlinear optical properties and noncentrosymmetric structures, making them suitable for NLO applications (Li et al., 2012).

Biological Activities

• Antibacterial Agents : A study synthesized a new series of benzenesulfonamides derived from N-sulfonation of 2-(4-methoxyphenyl)-1-ethanamine, which showed biofilm inhibitory action against Escherichia coli and potential as less cytotoxic therapeutic agents (Abbasi et al., 2019).

• Anticancer and Antioxidant Activities : Novel 3-[(4-methoxyphenyl)amino]propanehydrazide derivatives were synthesized, showing significant antioxidant activity and cytotoxicity against human glioblastoma and breast cancer cell lines, highlighting their potential in anticancer therapies (Tumosienė et al., 2020).

Electronic and Electrochromic Applications

• Electrochromic Devices : Dithienylpyrroles-based electrochromic polymers were synthesized, with applications in high-contrast electrochromic devices, demonstrating great potential in display and energy-saving technologies (Su, Chang, & Wu, 2017).

Green Chemistry

• Green Synthesis Methods : An efficient, metal-free method for the synthesis of polysubstituted pyrrole derivatives was developed using surfactants in an aqueous medium, contributing to greener chemical processes (Kumar, Rāmānand, & Tadigoppula, 2017).